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Compound of Interest

Compound Name: JJKK 048

Cat. No.: B10782722

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biological activity of JJKK-048,

a potent and selective inhibitor of monoacylglycerol lipase (MAGL). The information is compiled

from preclinical research and is intended to inform researchers, scientists, and professionals in

the field of drug development.

Core Mechanism of Action
JJKK-048 is an ultrapotent and highly selective inhibitor of monoacylglycerol lipase (MAGL), a

key enzyme in the endocannabinoid system.[1][2][3] MAGL is the primary enzyme responsible

for the degradation of the endocannabinoid 2-arachidonoylglycerol (2-AG). By inhibiting MAGL,

JJKK-048 effectively increases the levels of 2-AG in various tissues, including the brain. This

elevation of 2-AG enhances the signaling of cannabinoid receptors, primarily CB1 and CB2,

leading to a range of physiological effects. The inhibition of MAGL by JJKK-048 is achieved

through covalent modification of the catalytic serine (S122) in the active site of the enzyme,

forming a carbamate adduct. While initially characterized as irreversible, further in vivo studies

suggest a slowly reversible mechanism of action.
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1. Animal Dosing
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JJKK-048 (i.p.) or vehicle

2. Tissue Harvest
(e.g., Brain, Liver, Spleen)

30 mins post-dosing

3. Tissue Homogenization
(e.g., Qiagen TissueLyser)

4. Proteome Incubation
with TAMRA-FP probe 5. SDS-PAGE Analysis 6. Fluorescence Scanning

to visualize active hydrolases
7. Quantification

of band intensities
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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